Cas no 10521-49-0 (Glycyl-D-valine)

Glycyl-D-valine Properties

Names and Identifiers

• Glycyl-D-valine
• (2R)-2-[(2-aminoacetyl)amino]-3-methylbutanoic acid
• D-Valine, glycyl-
• H-Gly-D-Val-OH
• (2R)-2-[(ammonioacetyl)amino]-3-methylbutanoate
• glycylvaline
• GLY-D-VAL
• Gly-D-Val-OH
• N-Glycyl-D-valine
• (R)-2-(Glycylamino)-3-methylbutyric acid
• (R)-2-(2-Aminoacetamido)-3-methylbutanoic acid
• (R)-2-[(Aminomethylcarbonyl)amino]-3-methylbutyric acid
• Gly-val
• N-(Aminoacetyl)valine #
• STKYPAFSDFAEPH-ZCFIWIBFSA-N
• 1192AA
• AX8132270
• G0148
• G0146
• CHEBI:73897
• AKOS015855072
• (2R)-2-[(2-azaniumylacetyl)amino]-3-methylbutanoate
• Q27144222
• AKOS010397235
• CS-0119880
• T71559
• Gly-D-Val
• 10521-49-0
• SCHEMBL2081229
• EN300-4293687
• MFCD00066045
• (2R)-2-(2-AMINOACETAMIDO)-3-METHYLBUTANOIC ACID
• AS-75675
• CHEMBL1221713
• H-GLY-D-VAL-OH
• GLYCYL-D-VALINE
• +Expand

• MDL： MFCD00066045
• InChIKey： STKYPAFSDFAEPH-ZCFIWIBFSA-N
• Inchi： 1S/C7H14N2O3/c1-4(2)6(7(11)12)9-5(10)3-8/h4,6H,3,8H2,1-2H3,(H,9,10)(H,11,12)/t6-/m1/s1
• SMILES： O([H])C([C@@]([H])(C([H])(C([H])([H])[H])C([H])([H])[H])N([H])C(C([H])([H])N([H])[H])=O)=O

Computed Properties

• Exact Mass: 174.10052
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 174.10044231g/mol
• Heavy Atom Count: 12
• Complexity: 180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.7
• Surface Charge: 0
• Topological Polar Surface Area: 92.4

Experimental Properties

• PSA: 92.42
• Refractive Index: 20 ° (C=2, H2O)
• Color/Form: Not available
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters